Cas no 1060806-11-2 (1-(2-methylpyridin-4-yl)cyclopropan-1-amine)

• Product Name: 1-(2-methylpyridin-4-yl)cyclopropan-1-amine
• CAS No: 1060806-11-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 2853286
• PubChem ID: 67951895
• Update Time: 2025-05-24

1-(2-methylpyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYLPYRIDIN-4-YL)CYCLOPROPANAMINE
• AB66893
• 1-(2-methylpyridin-4-yl)cyclopropan-1-amine

• Inchi： 1S/C9H12N2/c1-7-6-8(2-5-11-7)9(10)3-4-9/h2,5-6H,3-4,10H2,1H3
• InChI Key： QUMPJJYNWWTRDG-UHFFFAOYSA-N
• SMILES： NC1(C2C=CN=C(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 1-(2-methylpyridin-4-yl)cyclopropan-1-amine

Introduction to 1-(2-methylpyridin-4-yl)cyclopropan-1-amine (CAS No. 1060806-11-2)

1-(2-methylpyridin-4-yl)cyclopropan-1-amine, with the CAS number 1060806-11-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring fused to a 2-methylpyridine moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 1-(2-methylpyridin-4-yl)cyclopropan-1-amine is noteworthy for its rigidity and the presence of a nitrogen atom in the pyridine ring, which can participate in hydrogen bonding and other intermolecular interactions. These properties contribute to its potential as a ligand for various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted its ability to modulate specific signaling pathways, making it a promising lead compound for therapeutic interventions.

In the context of medicinal chemistry, 1-(2-methylpyridin-4-yl)cyclopropan-1-amine has been explored for its potential as a scaffold for the development of novel drugs. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance binding affinity, selectivity, and pharmacokinetic properties. This versatility has led to its use in high-throughput screening campaigns and structure-based drug design efforts.

One of the key areas of research involving 1-(2-methylpyridin-4-yl)cyclopropan-1-amine is its role in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling and are targets for many approved drugs. Studies have shown that 1-(2-methylpyridin-4-yl)cyclopropan-1-amine can act as an agonist or antagonist at specific GPCRs, depending on the substitution pattern and the target receptor. This dual functionality makes it an attractive candidate for developing drugs with improved efficacy and reduced side effects.

Beyond GPCRs, 1-(2-methylpyridin-4-yl)cyclopropan-1-amine has also been investigated for its potential in modulating ion channels. Ion channels are integral membrane proteins that regulate the flow of ions across cell membranes, playing critical roles in various physiological processes such as nerve signal transmission and muscle contraction. Research has demonstrated that this compound can influence the activity of certain ion channels, suggesting its potential use in treating conditions such as epilepsy and pain disorders.

In addition to its pharmacological properties, the synthesis of 1-(2-methylpyridin-4-yl)cyclopropan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been developed, including transition-metal-catalyzed reactions and multistep sequences involving ring-closing metathesis (RCM) and other advanced techniques. These synthetic methods not only facilitate the production of this compound on a larger scale but also enable the synthesis of structurally diverse analogs for further biological evaluation.

The biological activity of 1-(2-methylpyridin-4-yl)cyclopropan-1-amine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors with high potency and selectivity. For example, it has shown promising activity against kinases involved in cancer progression and inflammatory responses. In vivo studies have further confirmed its therapeutic potential by evaluating its efficacy in animal models of disease.

Clinical trials are an essential step in translating laboratory findings into therapeutic applications. While no clinical trials have yet been reported for 1-(2-methylpyridin-4-yl)cyclopropan-1-amine, preclinical data suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it a viable candidate for further clinical development.

In conclusion, 1-(2-methylpyridin-4-yl)cyclopropan-1-amine (CAS No. 1060806-11-2) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for the development of novel treatments that could improve patient outcomes.